Cas no 1501-06-0 (Diethyl 2-acetylglutarate)

• Product name: Diethyl 2-acetylglutarate
• CAS No: 1501-06-0
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• MDL: MFCD00009158
• CID: 83726
• PubChem ID: 24894219

Diethyl 2-acetylglutarate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-acetylglutarate
• 2-Acetylglutaric acid diethyl ester
• Diethyl α-Acetylglutarate
• diethyl 2-acetylpentanedioate
• diethyl-2-acetylglutarate
• AKOS MSC-0251
• TIMTEC-BB SBB007698
• DIETHYL A-ACETOGLUTARATE
• DIETHYL A-ACETYLGLUTARATE
• Diethyl alpha-acetoglutarate
• Diethyl alpha-acetylglutarate
• Diethyl 2-acetylglutarate,97%
• Diethyl 2-acetylglutarate, 98+%
• DTXSID301241682
• MFCD00009158
• Diethyl .alpha.-acetoglutarate
• AI3-05629
• Pentanedioic acid,2-acetyl-,1,5-diethyl ester
• diethyl acetylglutarate
• ?DIETHYL 2-ACETYLGLUTARATE
• Diethyl 2-acetylpentanedioate #
• NSC42535
• EINECS 216-114-0
• NSC-42535
• 2-Acetylglutaric acid, diethyl ester
• AKOS004115455
• Pentanedioic acid, 2-acetyl-, 1,5-diethyl ester
• FT-0610978
• Diethyl 2-acetylglutarate, 98%
• J-008659
• 1501-06-0
• NS00044305
• 1,5-diethyl 2-acetylpentanedioate
• Diethyl2-acetylpentanedioate
• Diethyl .alpha.-acetylglutarate
• EN300-49259
• SCHEMBL1201909
• NSC 42535
• Pentanedioic acid, 2-acetyl-, diethyl ester
• VS-08586
• F0001-0535
• DB-043036
• BBL027741
• 2-acetylglutaric Acid Diethyl ester; 2-acetylpentanedioic Acid Diethyl Ester; Diethyl 2-Acetylglutarate; Diethyl 2-Acetylpentanedioate; NSC 42535
• ALBB-032770
• STK802355

• MDL： MFCD00009158
• Inchi： 1S/C11H18O5/c1-4-15-10(13)7-6-9(8(3)12)11(14)16-5-2/h9H,4-7H2,1-3H3
• InChI Key： NNOGMCQLKMLNPL-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCC(C(=O)C)C(=O)OCC
• BRN： 1371947

Computed Properties

• Exact Mass: 230.11500
• Monoisotopic Mass: 230.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 69.7A^2
• Tautomer Count: 5
• XLogP3: 0.9

Experimental Properties

• Color/Form: Colorless liquid.
• Density: 1.071 g/mL at 25 °C(lit.)
• Boiling Point: 154 °C/11 mmHg(lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Refractive Index: n20/D 1.439(lit.)
• PSA: 69.67000
• LogP: 1.09800
• Solubility: Insoluble in water.

Diethyl 2-acetylglutarate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Diethyl 2-acetylglutarate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Diethyl 2-acetylglutarate

Diethyl 2-acetylglutarate (CAS No. 1501-06-0): A Versatile Intermediate in Modern Chemical Synthesis and Pharmaceutical Research

Diethyl 2-acetylglutarate, with the chemical formula C₁₀H₁₄O₄ and a CAS number of 1501-06-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative of glutaric acid has garnered considerable attention due to its diverse applications in synthesizing complex molecules, particularly in the development of bioactive compounds and drug candidates.

The structure of Diethyl 2-acetylglutarate features a five-carbon backbone with an acetyl group at the second carbon and ethyl ester groups at the terminal carbons. This unique configuration makes it a valuable intermediate for constructing more intricate chemical frameworks. Its reactivity allows for various transformations, including condensation reactions, nucleophilic additions, and cyclization processes, which are pivotal in medicinal chemistry.

In recent years, Diethyl 2-acetylglutarate has been extensively studied for its role in the synthesis of heterocyclic compounds. Heterocycles are the backbone of many pharmacologically active molecules, and Diethyl 2-acetylglutarate serves as a precursor for creating nitrogen- and oxygen-containing rings. These rings are essential for achieving specific biological activities, such as enzyme inhibition or receptor binding.

One of the most notable applications of Diethyl 2-acetylglutarate is in the development of anti-inflammatory agents. Researchers have leveraged its structural motifs to design novel compounds that target inflammatory pathways. For instance, derivatives of Diethyl 2-acetylglutarate have been explored as potential inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in the production of prostaglandins—mediators of inflammation and pain.

The pharmaceutical industry has also utilized Diethyl 2-acetylglutarate in the synthesis of antiviral and anticancer drugs. Its ability to undergo facile functionalization has enabled chemists to modify its structure to enhance drug-like properties such as solubility, bioavailability, and target specificity. Recent studies have highlighted its use in creating protease inhibitors, which are critical for treating viral infections like HIV and hepatitis C.

Beyond pharmaceuticals, Diethyl 2-acetylglutarate finds applications in agrochemicals and specialty chemicals. It serves as a building block for synthesizing herbicides and fungicides that protect crops from pests and diseases. Additionally, its derivatives have been employed in the production of fragrances and flavoring agents due to their aromatic properties.

The synthesis of Diethyl 2-acetylglutarate typically involves the esterification of 2-acetylglutaric acid with ethanol under acidic conditions. This reaction can be optimized using various catalysts to improve yield and purity. Advances in green chemistry have also led to the development of more sustainable synthetic routes, such as enzymatic catalysis and solvent-free reactions, which minimize waste and energy consumption.

In academic research, Diethyl 2-acetylglutarate has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its well-characterized reactivity allows researchers to test hypotheses about molecular transformations and explore novel synthetic pathways. These studies contribute to the broader understanding of organic chemistry principles and foster innovation in drug discovery.

The chemical properties of Diethyl 2-acetylglutarate, such as its solubility in organic solvents and stability under various conditions, make it an ideal candidate for industrial applications. Its versatility allows it to be incorporated into diverse chemical processes without compromising efficiency or yield. This adaptability has positioned it as a cornerstone intermediate in synthetic chemistry.

In conclusion, . remains a pivotal compound in modern chemical synthesis and pharmaceutical research. Its multifaceted applications span across drug development, agrochemicals, and specialty chemicals, underscoring its importance in both academic and industrial settings. As research continues to uncover new uses for this versatile intermediate, its role is expected to grow even further, driving innovation across multiple scientific disciplines.